Cas no 55130-49-9 (Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)-)

Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)- structure
55130-49-9 structure
Product Name:Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)-
CAS No:55130-49-9
MF:C11H16O6
MW:244.241144180298
CID:384795
PubChem ID:40590
Update Time:2025-04-19

Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(ethoxymethylene)-3-oxo-, 1,4-diethyl ester, (2Z)-
    • diethyl (2E)-2-(ethoxymethylidene)-3-oxobutanedioate
    • DIETHYLETHOXYMETHYLENEOXALACETATEISOMERMIXTURE
    • Butanedioic acid, (ethoxymethylene)oxo-, diethyl ester, (Z)-
    • Butanedioic acid, (ethoxymethylene)oxo-, diethyl ester, (E)-
    • Diethyl 2-(ethoxymethylidene)-3-oxobutanedioate
    • 52942-64-0
    • 55130-49-9
    • Diethyl ethoxymethyleneoxalacetate
    • SCHEMBL8832099
    • (ethoxymethylene)oxalacetic acid, diethyl ester
    • BUTANEDIOIC ACID, (ETHOXYMETHYLENE)OXO-, DIETHYL ESTER
    • 55130-39-7
    • Diethyl (ethoxymethylene)oxalacetate
    • diethyl(ethoxymethylene)oxalacetate
    • UZVPVDDPMTWWED-UHFFFAOYSA-N
    • Inchi: 1S/C11H16O6/c1-4-15-7-8(10(13)16-5-2)9(12)11(14)17-6-3/h7H,4-6H2,1-3H3
    • InChI Key: UZVPVDDPMTWWED-UHFFFAOYSA-N
    • SMILES: O(C(C(=COCC)C(C(=O)OCC)=O)=O)CC

Computed Properties

  • Exact Mass: 244.095
  • Monoisotopic Mass: 244.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 78.9A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.141
  • Boiling Point: 346.9°C at 760 mmHg
  • Flash Point: 152.1°C
  • Refractive Index: 1.456
  • PSA: 78.90000
  • LogP: 0.60210

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